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Compound of Interest

Compound Name: Antimony trifluoride

Cat. No.: B1265598 Get Quote

Essential Safety and Handling Guide for Antimony
Trifluoride
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Antimony Trifluoride (SbF₃). The following procedural

steps and personal protective equipment (PPE) requirements are designed to ensure safe

handling, storage, and disposal of this hazardous chemical.

Antimony trifluoride is a white to gray crystalline solid that is toxic and corrosive.[1] It is toxic

if swallowed, inhaled, or in contact with skin, and causes severe skin burns and eye damage.

[2][3][4] The substance may also react violently with water.[5] Adherence to the following

protocols is mandatory to minimize risk and ensure a safe laboratory environment.

Occupational Exposure Limits
Quantitative exposure limits have been established by various regulatory agencies. Personnel

should be aware of these thresholds to prevent overexposure.
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Agency
Exposure Limit
Type

Value Notes

OSHA PEL (TWA) 0.5 mg/m³

8-hour time-weighted

average, as Antimony

(Sb).[1]

ACGIH TLV (TWA) 0.5 mg/m³

8-hour time-weighted

average, as Antimony

(Sb).[6]

NIOSH IDLH 50 mg/m³

Immediately

Dangerous to Life or

Health, as Antimony

(Sb).[5][6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the minimum required PPE for handling Antimony trifluoride.
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Body Part Required PPE Specification

Eyes/Face Safety Glasses & Face Shield

Use equipment tested and

approved under government

standards like NIOSH (US) or

EN 166 (EU).[2][4]

Skin
Chemical Resistant Gloves &

Protective Clothing

Safety suppliers can

recommend the most

protective material.[5] Inspect

gloves before use and use

proper removal techniques.[2]

[4] Full protective clothing

(suits, footwear, headgear)

should be worn.[5]

Respiratory NIOSH-approved Respirator

Required when dust is

generated or ventilation is

inadequate.[5][7] For higher

concentrations, a full-face

particle respirator (N100 or P3)

or a full-face supplied-air

respirator should be used.[2]

An SCBA is necessary if

exposure may exceed 50

mg/m³.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential. The following step-by-step

guidance outlines the procedures from preparation to final waste disposal.

Step 1: Pre-Handling Preparations
Engineering Controls: All work with Antimony trifluoride must be conducted in a designated

area with local exhaust ventilation, such as a chemical fume hood.[5][8] Ensure all

equipment used for handling is properly grounded.[1][8]
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Gather Materials: Assemble all necessary PPE, handling equipment (e.g., spatulas, weigh

boats), and waste containers before accessing the chemical.

Verify Safety Equipment: Confirm that a safety shower and eyewash station are accessible

and in working order.

Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the SDS for

Antimony trifluoride.

Step 2: Safe Handling Procedure
Don PPE: Put on all required personal protective equipment as specified in the table above.

[5]

Chemical Handling: Handle the substance under an inert atmosphere (e.g., nitrogen) if

possible.[2][5] Avoid any actions that could generate dust, such as crushing or grinding.[1][2]

[3]

Avoid Incompatibilities: Keep Antimony trifluoride away from water, with which it can react

violently.[5] It is also incompatible with oxidizing agents and strong acids.[5]

Work Practices: Do not eat, drink, or smoke in the work area.[8]

Step 3: Post-Handling Decontamination
Clean Work Area: Once handling is complete, decontaminate the work surface according to

laboratory-specific procedures.

Doff PPE: Remove PPE carefully, avoiding skin contact with the outer surfaces of gloves.[4]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water

immediately after handling.[4][5][8] Contaminated clothing must be removed immediately and

washed before reuse.[6][8]

Step 4: Storage
Container: Store in a tightly closed, suitable container.[2][4][8] Do not store in glass.[2]
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Location: Keep the container in a cool, dry, and well-ventilated area.[2][4] The storage area

should be locked or otherwise secured.[2]

Environment: Store under an inert gas like nitrogen to maintain stability.[2][5]

Disposal Plan
Disposal of Antimony trifluoride and associated waste must be treated as hazardous.

Spill Response

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1][5]

Ventilate: Ventilate the area of the spill.[5]

Contain: Wearing full PPE, cover the spill with dry earth, sand, or other non-combustible

material.[1] Do not use water.[5]

Collect: Carefully sweep or shovel the material into a suitable, sealed container for disposal

without creating dust.[1][2][5]

Decontaminate: Clean the spill area thoroughly.

Waste Disposal

Classification: Antimony trifluoride waste is classified as hazardous waste.[5]

Collection: Collect all waste, including contaminated PPE and cleaning materials, in clearly

labeled, sealed containers.[1][2]

Disposal Method: Engage a licensed professional waste disposal service.[1] Approved

disposal methods may include dissolving the material in a combustible solvent and burning it

in a chemical incinerator equipped with an afterburner and scrubber.[1][4]

Environmental Protection: Do not allow the chemical or its containers to enter drains or

waterways.[1][2][4] Handle uncleaned containers as you would the product itself.[7]

Visual Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/msds/antimony-trifluoride.pdf
https://www.cdhfinechemical.com/images/product/msds/56_1397654793_AntimonyTrifluoride-CASNO-7783-56-4-MSDS.pdf
https://www.chemicalbook.com/msds/antimony-trifluoride.pdf
https://www.chemicalbook.com/msds/antimony-trifluoride.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0148.pdf
https://www.benchchem.com/product/b1265598?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-trifluoride
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0148.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0148.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-trifluoride
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0148.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-trifluoride
https://www.chemicalbook.com/msds/antimony-trifluoride.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0148.pdf
https://www.benchchem.com/product/b1265598?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0148.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-trifluoride
https://www.chemicalbook.com/msds/antimony-trifluoride.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-trifluoride
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-trifluoride
https://www.cdhfinechemical.com/images/product/msds/56_1397654793_AntimonyTrifluoride-CASNO-7783-56-4-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-trifluoride
https://www.chemicalbook.com/msds/antimony-trifluoride.pdf
https://www.cdhfinechemical.com/images/product/msds/56_1397654793_AntimonyTrifluoride-CASNO-7783-56-4-MSDS.pdf
https://www.merckmillipore.com/Web-CN-Site/en_US/-/CNY/ShowDocument-File?ProductSKU=MDA_CHEM-807839&DocumentType=MSD&DocumentId=807839_SDS_SG_EN.PDF&DocumentUID=356570058&Language=EN&Country=SG&Origin=null
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the critical steps for safely handling Antimony trifluoride, from

initial preparation through to final disposal.

Step 1: Pre-Handling
- Verify fume hood

- Gather PPE & materials
- Locate safety equipment

Step 2: Safe Handling
- Don full PPE

- Handle in fume hood
- Avoid dust & water

Proceed with caution

Step 3: Decontamination
- Clean work surfaces
- Doff PPE correctly

- Wash hands thoroughly

After procedure completion

Spill Response
- Evacuate & Ventilate

- Contain with dry material
- Collect for disposal

If spill occurs

Step 4: Storage
- Tightly sealed container
- Cool, dry, ventilated area

- Store locked up

For unused chemical

Step 5: Waste Disposal
- Label as hazardous waste

- Use licensed disposal service
- Prevent environmental release

For contaminated waste After cleanup

Click to download full resolution via product page

Caption: Workflow for the safe handling of Antimony trifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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